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Compound of Interest

Compound Name:
(6-Chloroquinolin-2-

yl)methanamine

Cat. No.: B8688088

Get Quote

Executive Summary & Molecular Identity[1]
(6-Chloroquinolin-2-yl)methanamine (CAS: 324776-69-8) is a critical bicyclic heterocyclic

building block, primarily utilized in the synthesis of kinase inhibitors, antimalarial agents, and

diverse pharmacophores requiring a rigid quinoline scaffold with a basic exocyclic amine

handle.

As a Senior Application Scientist, I emphasize that while this compound serves as a robust

intermediate, its physicochemical behavior is dominated by the interplay between the electron-

withdrawing chlorine at the C6 position and the basic primary amine at the C2 position. This

guide provides a self-validating framework for characterizing and utilizing this molecule in high-

integrity research environments.

Molecular Architecture
The molecule consists of a planar quinoline ring system substituted with a chlorine atom at

position 6 and a methanamine group at position 2.

Table 1: Core Identity & Calculated Properties
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Property Value / Description Notes

IUPAC Name
1-(6-Chloroquinolin-2-

yl)methanamine

CAS Number 324776-69-8

Molecular Formula C₁₀H₉ClN₂

Molecular Weight 192.64 g/mol
Monoisotopic Mass: 192.05

g/mol

SMILES Clc1ccc2nc(CN)ccc2c1

Appearance Off-white to pale yellow solid
Oxidation of amine may darken

color over time.[1][2]

Predicted LogP 1.8 – 2.2
Lipophilic scaffold, modulated

by ionization.

Predicted pKa (Base) ~9.2 (Aliphatic Amine)
Protonation site 1 (Dominant at

physiological pH).

Predicted pKa (Acid) ~3.8 (Quinoline Nitrogen)
Protonation site 2 (Very weak

base due to 6-Cl).

H-Bond Donors 1 (Primary Amine)

H-Bond Acceptors 2 (Quinoline N, Amine N)

Structural & Electronic Analysis
Understanding the electronic distribution is vital for predicting reactivity and solubility.

The Quinoline Core: The aromatic system acts as a lipophilic anchor. The nitrogen atom in

the ring (N1) is typically basic (pKa ~4.9 in unsubstituted quinoline), but the 6-Chloro

substituent exerts a negative inductive effect (-I), reducing the electron density on the ring

nitrogen and lowering its pKa to approximately 3.8–4.0.

The Methanamine Tail: The exocyclic methylene group (-CH₂-) insulates the primary amine (-

NH₂) from the aromatic system's resonance, maintaining its aliphatic basicity (pKa ~9.2).

This creates a zwitterionic potential in synthesis; at neutral pH, the primary amine is
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protonated (cationic), significantly enhancing aqueous solubility compared to the neutral free

base.

Pharmacophore Visualization (DOT Diagram)
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Caption: Structural decomposition highlighting the lipophilic core, electronic modulation by

chlorine, and the key binding interactions of the amine tail.

Experimental Characterization Protocols
Since specific literature values for this intermediate can vary by batch and synthesis method,

self-validation is required. Below are the standard operating procedures (SOPs) for

characterizing this specific compound.

pKa Determination (Potentiometric Titration)
Objective: To determine the ionization constants of the aliphatic amine and the quinoline

nitrogen.

Methodology:
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Preparation: Dissolve 5 mg of (6-Chloroquinolin-2-yl)methanamine in 20 mL of a 0.1 M

KCl solution (ionic strength adjustor). If solubility is poor, use a co-solvent method

(methanol/water ratios: 10%, 20%, 30%) and extrapolate to 0% organic solvent (Yasuda-

Shedlovsky extrapolation).

Titration: Titrate with 0.1 M HCl to fully protonate both sites (starting pH ~2), then back-titrate

with 0.1 M KOH under inert gas (N₂ or Ar) to prevent carbonate formation.

Data Analysis: Plot pH vs. Volume of titrant. Look for two inflection points:

Inflection 1 (pH ~3.8): Deprotonation of the Quinolinium ion.

Inflection 2 (pH ~9.2): Deprotonation of the Ammonium ion.

Solubility Profiling (Thermodynamic)
Objective: To establish the saturation solubility in biologically relevant buffers.

Protocol:

Buffer Selection: Prepare phosphate buffers at pH 2.0, 7.4, and 10.0.

Saturation: Add excess solid compound to 2 mL of each buffer in glass vials.

Equilibration: Shake at 25°C for 24 hours.

Filtration: Filter supernatant through a 0.45 µm PVDF filter (low binding).

Quantification: Analyze via HPLC-UV (Detection at 254 nm).

Expected Results:

pH 2.0: High solubility (>5 mg/mL) due to di-cationic species.

pH 7.4: Moderate solubility (mono-cationic).

pH 10.0: Low solubility (<0.1 mg/mL) as the neutral free base precipitates.
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Synthesis & Handling Logic
Synthetic Utility
This amine is a potent nucleophile. In drug discovery, it is frequently coupled with:

Acyl Chlorides/Carboxylic Acids: To form amides (Peptide coupling conditions:

HATU/DIPEA).

Sulfonyl Chlorides: To form sulfonamides.

Aldehydes: To form secondary amines via reductive amination (NaBH(OAc)₃).

Stability & Storage
Oxidation Sensitivity: Primary benzylic-type amines are susceptible to air oxidation to imines

or aldehydes over prolonged exposure.

Carbonate Formation: As a strong base, it readily absorbs atmospheric CO₂ to form

carbamates or carbonate salts.

Recommendation: Store under Argon at -20°C. If the solid turns yellow/orange, recrystallize

from Ethanol/Hexane.

Spectroscopic Identification
Use these diagnostic signals to validate the identity of your batch.

¹H NMR (400 MHz, DMSO-d₆):

Quinoline Protons: A set of 5 aromatic protons. The proton at C5 (ortho to Cl) and C7/C8 will

show characteristic splitting (doublets/dd). Look for the downfield shift of the C4 proton (~8.3

ppm).

Methylene (-CH₂-): A sharp singlet (or doublet if protonated) around δ 4.0 – 4.2 ppm.

Amine (-NH₂): Broad singlet, typically exchangeable with D₂O, around δ 2.0 – 3.0 ppm (shifts

downfield to ~8.5 ppm if isolated as HCl salt).
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Workflow Visualization
The following diagram outlines the logical flow for processing this compound from receipt to

validated application.
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Caption: Operational workflow ensuring compound integrity before experimental use.

Safety & Toxicology (HSE)
Hazard Classification:

Skin Irritation (Category 2): H315[3]

Eye Irritation (Category 2A): H319[3]
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STOT-SE (Respiratory): H335

Handling Protocol: Always handle within a chemical fume hood. The lipophilic nature of the

quinoline ring facilitates skin absorption, while the amine functionality is a mucous membrane

irritant.

PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.

Spill: Neutralize with weak acid (citric acid) before absorbing on inert material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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